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2-Amino-5-chlorobenzophenone

Compound Name:
Oxime-d5

Cat. No.: B15559193

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-chlorobenzophenone
Oxime-d>5, a deuterated isotopologue of a key intermediate in the synthesis of several
pharmaceuticals. This document details its molecular properties, relevant experimental
protocols for its application, and the biological pathways of the molecules it is used to
synthesize.

Core Compound Data

2-Amino-5-chlorobenzophenone oxime and its deuterated form are primarily utilized as
precursors in the synthesis of 1,4-benzodiazepines. The incorporation of deuterium (in the -d5
form) is particularly useful for metabolic and pharmacokinetic studies, allowing researchers to
trace the fate of the molecule and its derivatives in biological systems.

Molecular and Physical Properties

The key quantitative data for 2-Amino-5-chlorobenzophenone Oxime and its deuterated analog
are summarized below. The molecular formula for the non-deuterated compound is
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C13H11CIN20.

2-Amino-5- 2-Amino-5-

Property chlorobenzophenone chlorobenzophenone
Oxime Oxime-d5

Molecular Weight 246.69 g/mol [1][2][3][4][5] 251.72 g/mol [6]

CAS Number 18097-52-4[2][4][5] Not available

Appearance Yellow crystalline powder[5][7] Not available

Melting Point 117-120 °C[4][7] Not available

Boiling Point 434.9 °C at 760 mmHg[4][5] Not available

B Slightly soluble in Chloroform, )
Solubility Not available
DMSO, and Ethyl Acetate[5]

Experimental Protocols

2-Amino-5-chlorobenzophenone oxime is a critical intermediate in the synthesis of
chlordiazepoxide, one of the first synthesized benzodiazepines. The following protocols outline
the synthesis of the oxime and its subsequent conversion to chlordiazepoxide.

Synthesis of 2-Amino-5-chlorobenzophenone Oxime

This procedure details the formation of the oxime from its corresponding benzophenone.

Materials:

2-Amino-5-chlorobenzophenone

Hydroxylamine hydrochloride

Sodium hydroxide (NaOH)

Ethanol

Activated carbon
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Procedure:

In a reaction vessel, dissolve 2-amino-5-chlorobenzophenone, hydroxylamine hydrochloride,
and sodium hydroxide in ethanol.

» Heat the mixture and add activated carbon.
o Reflux the mixture for approximately 3 hours.[8]
 After the reaction is complete, water is added, and the ethanol is removed by distillation.[8]

e The product, 2-amino-5-chlorobenzophenone oxime, is then isolated from the aqueous
mixture.

Synthesis of Chlordiazepoxide from 2-Amino-5-
chlorobenzophenone Oxime

This protocol describes the cyclization and subsequent reaction to form chlordiazepoxide.
Materials:

e 2-Amino-5-chlorobenzophenone oxime

e Chloroacetyl chloride

¢ Methylamine

Procedure:

e The 2-amino-5-chlorobenzophenone oxime is first reacted with chloroacetyl chloride. This
step forms 2-chloroacetamido-5-chlorobenzophenone oxime.

e A subsequent ring-closure reaction yields 2-chloromethyl-4-phenyl-6-chloro-quinazoline-3-
oxide.

» The final step involves a reaction with methylamine, which results in the formation of
chlordiazepoxide.[5]
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Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for
assessing the purity of benzodiazepines synthesized from 2-aminophenyl ketoximes.

Typical HPLC Parameters:
e Column: C18, 150 mm x 4.6 mm, 5 um particle size

» Mobile Phase: A gradient of water and acetonitrile is typically used. For example, starting
with 30% acetonitrile and increasing over the course of the run.

» Detection: UV or Diode-Array Detection (DAD)

This method is effective for identifying and quantifying unreacted 2-amino-5-
chlorobenzophenone and other impurities.

Key Workflows and Pathways
Logical Workflow: Synthesis of Chlordiazepoxide

The following diagram illustrates the synthetic route from the starting material to the final
chlordiazepoxide product.
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Caption: Synthetic pathway of Chlordiazepoxide.

Signaling Pathway: Mechanism of Action of
Benzodiazepines

While 2-Amino-5-chlorobenzophenone Oxime itself is not biologically active in this context, the
benzodiazepines synthesized from it, such as chlordiazepoxide, act on the central nervous
system. Their primary mechanism of action is to enhance the effect of the neurotransmitter
gamma-aminobutyric acid (GABA) at the GABA-A receptor.[9] This results in sedative,
anxiolytic, and muscle relaxant properties.

Benzodiazepines bind to a specific site on the GABA-A receptor, distinct from the GABA
binding site.[1] This binding causes an allosteric modification of the receptor, increasing its
affinity for GABA.[3] The result is an increased frequency of the chloride channel opening,
leading to an influx of chloride ions into the neuron.[3] This hyperpolarizes the neuron, making
it less likely to fire an action potential and thus producing an inhibitory effect on neuronal
activity.[3]

The following diagram illustrates this signaling pathway.
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Caption: Benzodiazepine action on GABA-A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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